Cas no 62659-14-7 (1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-)
62659-14-7 structure
Product Name:1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-
CAS No:62659-14-7
MF:C10H25N3
MW:187.325602293015
CID:436283
PubChem ID:21428684
Update Time:2025-04-19
1,4-Butanediamine, N-(3-aminopropyl)-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-
- N'-(3-aminopropyl)-N'-propylbutane-1,4-diamine
- N~1~-(3-Aminopropyl)-N~1~-propylbutane-1,4-diamine
- 62659-14-7
- SCHEMBL11739216
- DTXSID20613691
-
- Inchi: 1S/C10H25N3/c1-2-8-13(10-5-7-12)9-4-3-6-11/h2-12H2,1H3
- InChI Key: VROUNQCTUDTEKW-UHFFFAOYSA-N
- SMILES: N(CCC)(CCCN)CCCCN
Computed Properties
- Exact Mass: 187.20505
- Monoisotopic Mass: 187.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 96.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- PSA: 55.28
1,4-Butanediamine, N-(3-aminopropyl)-N-propyl- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
62659-14-7 (1,4-Butanediamine, N-(3-aminopropyl)-N-propyl-) Related Products
- 23159-07-1(3-(pyrrolidin-1-yl)propan-1-amine)
- 10549-76-5(Tetrabutylammonium bromide)
- 102-83-0(3-(Dibutylamino)propylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk